Cas no 1932596-17-2 ((S)-8-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoxaline)

• Product Name: (S)-8-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoxaline
• CAS No: 1932596-17-2
• MF: C₉H₁₁FN₂
• MW: 166.195445299149
• CID: 5837371
• PubChem ID: 118991751
• Update Time: 2026-03-11

(S)-8-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• (S)-8-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoxaline
• Quinoxaline, 8-fluoro-1,2,3,4-tetrahydro-2-methyl-, (2S)-
• 1932596-17-2
• A911467

• MDL： MFCD28133933
• Inchi： 1S/C9H11FN2/c1-6-5-11-8-4-2-3-7(10)9(8)12-6/h2-4,6,11-12H,5H2,1H3/t6-/m0/s1
• InChI Key： USAJCDDEXDAFJC-LURJTMIESA-N
• SMILES： N1C2=C(C=CC=C2F)NC[C@@H]1C

Computed Properties

• Exact Mass: 166.09062652g/mol
• Monoisotopic Mass: 166.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.1Ų

Additional information on (S)-8-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoxaline

Chemical Profile of (S)-8-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 1932596-17-2)

(S)-8-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoxaline is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1932596-17-2, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluoro substituent and a chiral center at the 8-position enhances its pharmacological relevance, making it a subject of extensive research in medicinal chemistry.

The molecular structure of (S)-8-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoxaline consists of a tetrahydroquinoxaline core, which is a well-known scaffold in drug design. The fluoro group at the 8-position and the methyl group at the 2-position contribute to the compound's overall bioactivity. This configuration allows for selective interactions with biological targets, which is crucial for developing effective pharmaceuticals. The tetrahydroquinoxaline moiety is particularly interesting because it can be modified to produce derivatives with enhanced pharmacokinetic properties.

In recent years, there has been a growing interest in the development of fluorinated quinoxalines due to their favorable pharmacological profiles. The fluoro group is known to improve metabolic stability and binding affinity to biological targets. For instance, studies have shown that fluorinated compounds often exhibit better oral bioavailability and longer half-lives compared to their non-fluorinated counterparts. This makes (S)-8-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoxaline an attractive candidate for further exploration in drug discovery.

Research published in leading journals has highlighted the potential of this compound in various therapeutic areas. One notable study demonstrated its efficacy in inhibiting specific enzymes involved in inflammatory pathways. The chiral center at the 8-position plays a critical role in determining the compound's enantioselectivity, which is essential for achieving optimal therapeutic effects while minimizing side effects. The stereochemistry of (S)-8-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoxaline ensures that it interacts selectively with biological receptors, thereby enhancing its therapeutic index.

The synthesis of (S)-8-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoxaline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as asymmetric hydrogenation and chiral resolution are commonly used to obtain the (S)-enantiomer. These synthetic approaches ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of (S)-8-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoxaline have been thoroughly investigated. Preclinical studies indicate that this compound exhibits good solubility and stability under physiological conditions. Its absorption profile suggests potential for oral administration, which would be advantageous for patient compliance. Additionally, preliminary toxicity studies have shown that it exhibits low systemic toxicity at relevant doses.

The potential therapeutic applications of (S)-8-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoxaline are broad and span multiple disease areas. Research has suggested its utility in treating neurological disorders due to its ability to modulate neurotransmitter activity. Furthermore, its anti-inflammatory properties make it a promising candidate for addressing chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's mechanism of action may also extend to anticancer therapies by interfering with key signaling pathways involved in tumor growth.

The development of novel pharmaceuticals relies heavily on innovative chemical entities like (S)-8-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoxaline. Its unique structural features provide a foundation for designing next-generation drugs with improved efficacy and safety profiles. Collaborative efforts between chemists and biologists are essential for translating these chemical discoveries into tangible therapeutic benefits for patients worldwide.

In conclusion, (S)-8-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 1932596-17-2) represents a significant advancement in pharmaceutical chemistry. Its well-defined structure and favorable pharmacological properties position it as a valuable tool for drug discovery and development. Continued research into this compound will likely uncover new therapeutic opportunities and contribute to the advancement of modern medicine.